N-(2-methoxy-5-{[(3-methoxyphenoxy)acetyl]amino}phenyl)-2-furamide

• IUPAC Name: N-[2-methoxy-5-[[2-(3-methoxyphenoxy)acetyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C21H20N2O6/c1-26-15-5-3-6-16(12-15)29-13-20(24)22-14-8-9-18(27-2)17(11-14)23-21(25)19-7-4-10-28-19/h3-12H,13H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: WPCDCAZWVGAUEA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NC2=CC(=C(C=C2)OC)NC(=O)C3=CC=CO3
• Molecular Formula: C21H20N2O6
• Molecular Weight: 396.4 g/mol

Description

N-(2-methoxy-5-{[(3-methoxyphenoxy)acetyl]amino}phenyl)-2-furamide is a chemical compound that is commonly referred to as MAFP. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the degradation of endogenous cannabinoids, which are molecules that play a role in regulating pain, mood, appetite, and other physiological processes. MAFP has been used extensively in scientific research to investigate the role of endocannabinoids in various physiological and pathological conditions.

Mechanism of Action

MAFP acts as a potent inhibitor of N-(2-methoxy-5-{[(3-methoxyphenoxy)acetyl]amino}phenyl)-2-furamide, which is responsible for the degradation of endogenous cannabinoids. By inhibiting this compound, MAFP increases the levels of endogenous cannabinoids, which can then activate cannabinoid receptors and modulate various physiological processes.
Biochemical and Physiological Effects:
MAFP has been shown to have a number of biochemical and physiological effects. It has been demonstrated to reduce pain and inflammation, modulate mood and anxiety, and regulate appetite and metabolism. MAFP has also been shown to have neuroprotective effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

MAFP has several advantages for use in lab experiments. It is a highly specific inhibitor of N-(2-methoxy-5-{[(3-methoxyphenoxy)acetyl]amino}phenyl)-2-furamide, which allows for precise modulation of the endocannabinoid system. It is also relatively stable and has a long half-life, which allows for sustained inhibition of this compound. However, MAFP has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several potential future directions for research involving MAFP. One area of interest is the development of more potent and selective N-(2-methoxy-5-{[(3-methoxyphenoxy)acetyl]amino}phenyl)-2-furamide inhibitors. Another area of interest is the investigation of the role of endocannabinoids in various disease states, including chronic pain, anxiety disorders, and metabolic disorders. Additionally, there is potential for the development of novel therapeutics based on the modulation of the endocannabinoid system using this compound inhibitors like MAFP.

Scientific Research Applications

MAFP has been used extensively in scientific research to investigate the role of endocannabinoids in various physiological and pathological conditions. It has been shown to be an effective tool for studying the endocannabinoid system, which is involved in the regulation of pain, mood, appetite, and other physiological processes.